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Compound of Interest

Compound Name:
Abz-Val-Asn-Leu-Asp-Ala-Glu-

EDDnp

Cat. No.: B12387428 Get Quote

Disclaimer: The following information provides general guidance for the proper disposal of Abz-
Val-Asn-Leu-Asp-Ala-Glu-EDDnp. A specific Safety Data Sheet (SDS) for this compound is

not readily available. Therefore, these procedures are based on the chemical nature of its

components: a peptide, an aminobenzoyl (Abz) fluorophore, and an N-(2,4-

dinitrophenyl)ethylenediamine (EDDnp) quencher. The dinitrophenyl moiety, in particular,

requires careful handling as related compounds can be toxic and potentially explosive.[1][2][3]

[4] Always consult with your institution's Environmental Health & Safety (EHS) office for specific

protocols and regulatory requirements in your area.

Immediate Safety and Handling Precautions
Due to the presence of a dinitrophenyl group, this compound should be handled as a

hazardous chemical.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab

coat, safety goggles, and chemical-resistant gloves (nitrile gloves are generally acceptable,

but consult a glove compatibility chart).

Avoid Inhalation and Contact: Handle the solid powder and solutions in a well-ventilated area

or a chemical fume hood to avoid inhaling dust or aerosols.[5] Avoid contact with skin and

eyes.[1][3]
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Prevent Drying: Dinitrophenyl compounds can be more hazardous when dry.[2][4] While this

peptide is unlikely to pose the same risk as pure dinitrophenol, it is prudent to handle it with

care and avoid conditions that could lead to the accumulation of dry residue.

Chemical and Physical Data
The following table summarizes the known quantitative data for Abz-Val-Asn-Leu-Asp-Ala-
Glu-EDDnp.

Property Value Source

Molecular Formula C₄₂H₅₈N₁₂O₁₆ [6]

Molecular Weight 986.98 g/mol [6]

CAS Number 1007306-20-8 [6]

Appearance Typically a solid powder N/A

Solubility

Soluble in DMSO. For aqueous

solutions, initial attempts

should be made with water,

followed by dilute acetic acid if

necessary.

Storage

Store lyophilized peptide at

-20°C or colder, protected from

light.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection and disposal of waste

containing Abz-Val-Asn-Leu-Asp-Ala-Glu-EDDnp.

Personal Protective Equipment (PPE) and Preparation
Ensure you are wearing appropriate PPE as described above (lab coat, safety goggles,

gloves).
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Designate a specific, labeled waste container for this chemical waste stream before you

begin your experiment.

Waste Segregation and Collection
Do NOT dispose of this compound down the sink or in the regular trash. All materials

contaminated with Abz-Val-Asn-Leu-Asp-Ala-Glu-EDDnp must be treated as hazardous

chemical waste.

Solid Waste: Collect all contaminated solid materials, such as unused powder, pipette tips,

microfuge tubes, and gloves, in a dedicated, leak-proof solid waste container lined with a

plastic bag.

Liquid Waste: Collect all aqueous and solvent solutions containing this peptide in a separate,

leak-proof, and chemically compatible liquid waste container (e.g., a high-density

polyethylene bottle). Do not mix with incompatible waste streams.

Waste Container Labeling
Clearly label the waste container(s) using your institution's official hazardous waste tags.

The label must include:

The words "Hazardous Waste".

The full chemical name: "Abz-Val-Asn-Leu-Asp-Ala-Glu-EDDnp".

An accurate estimation of the concentration and total volume (for liquids) or mass (for

solids).

A list of all other chemical constituents in the container (e.g., DMSO, water, buffer salts).

The date the waste was first added to the container.

On-site Storage
Keep waste containers securely sealed at all times, except when adding waste.
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Store the containers in a designated and properly placarded Satellite Accumulation Area

within your laboratory.

Ensure the storage area is away from heat, sparks, or open flames and is segregated from

incompatible chemicals.

Final Disposal
Once the waste container is full or you have finished the project, arrange for pickup through

your institution's Environmental Health & Safety (EHS) department.

Follow your EHS office's specific procedures for requesting a hazardous waste collection.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Abz-
Val-Asn-Leu-Asp-Ala-Glu-EDDnp waste.
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Caption: Workflow for the safe disposal of waste containing Abz-Val-Asn-Leu-Asp-Ala-Glu-
EDDnp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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